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Compound of Interest

Compound Name: Alh-32-OH

Cat. No.: B1511445

The compound in question is authoritatively identified as Hyperbranched bis-MPA polyester-32-
hydroxyl, generation 3. Its unique Chemical Abstracts Service (CAS) Registry Number is
326794-48-3.[1][2] This CAS number serves as a universal identifier, crucial for unambiguous
database searches and regulatory compliance.

The nomenclature can be broken down to understand the molecule's structure:

o Hyperbranched: This indicates a polymer architecture with a high degree of branching,
leading to a globular or tree-like three-dimensional structure.

e bis-MPA: This refers to the monomer unit, 2,2-bis(hydroxymethyl)propionic acid, from which
the polymer is constructed.

e polyester: This defines the type of chemical linkage between the monomer units, which are
ester bonds.

o 32-hydroxyl: This specifies that the terminal surface of this generation 3 dendrimer is
functionalized with 32 hydroxyl (-OH) groups.

e generation 3: In the context of dendrimers, the generation number refers to the number of
iterative reaction cycles during its synthesis, which determines the size and number of
surface functional groups.
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A common synonym for this compound is ALH-32-OH.[1] While this shorter name is used, it is
essential to reference the full name and CAS number in formal documentation and research to
avoid ambiguity.

Physicochemical Properties and Structural Data

The molecular and physical characteristics of Hyperbranched bis-MPA polyester-32-hydroxyl,
generation 3, are summarized in the table below. These properties are fundamental to
understanding its behavior in various experimental and application settings.

Property Value Source

CAS Number 326794-48-3 [11[2]

Molecular Formula C155H256093 [11[2]

Molecular Weight 3607.64 g/mol [1]

Appearance White to pale-yellow solid Sigma-Aldrich

Purity 297% [1]

Terminal Groups 32 Hydroxyl (-OH) groups Inferred from nomenclature
PubChem CID 71310496 [2]

The hyperbranched structure and the high density of hydroxyl groups on its surface impart
unique properties, such as high solubility in polar solvents and a large surface area for further
functionalization or interaction with other molecules.

Conceptual Synthesis Workflow

The synthesis of hyperbranched polyesters like ALH-32-OH typically follows a divergent growth
methodology starting from a central core molecule. Each successive "generation” is built by
reacting the hydroxyl groups of the previous generation with an excess of the bis-MPA
monomer, leading to an exponential increase in the number of terminal hydroxyl groups.

Below is a conceptual workflow illustrating the iterative process of generating a generation 3
hyperbranched polyester.
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Caption: Conceptual workflow for the divergent synthesis of ALH-32-OH.

Potential Applications in Drug Development and
Research

The unique architecture of ALH-32-OH, characterized by a well-defined structure and a high
density of surface functional groups, makes it a promising candidate for various applications in
the biomedical field. The 32 hydroxyl groups on its periphery can be readily modified to attach
drugs, targeting ligands, or imaging agents.

Potential roles of ALH-32-OH in drug development include:

e Drug Delivery Vehicle: The interior of the hyperbranched polymer can encapsulate
hydrophobic drugs, while the hydrophilic exterior, due to the hydroxyl groups, can enhance
solubility and bioavailability.

o Scaffold for Targeted Therapies: The surface hydroxyl groups can be conjugated with
antibodies or other ligands that specifically bind to receptors on cancer cells or other
diseased tissues, enabling targeted drug delivery and reducing off-target side effects.

e Bioimaging Contrast Agent Carrier: By attaching imaging agents, such as fluorescent dyes or
MRI contrast agents, ALH-32-OH can be used for diagnostic purposes, allowing for the
visualization of biological processes and the tracking of the drug delivery system in vivo.

The following diagram illustrates the potential functionalization of ALH-32-OH for a targeted
drug delivery application.
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Caption: Functionalization of ALH-32-OH for targeted drug delivery.

Experimental Protocol: Surface Functionalization
with a Model Compound

To illustrate the utility of the terminal hydroxyl groups, a general protocol for the esterification of

ALH-32-OH with a carboxylic acid-containing model compound (e.g., a fluorescent dye with a

carboxylic acid linker) is provided below.

Objective: To conjugate a model compound to the surface of ALH-32-OH via an ester linkage.

Materials:

» Hyperbranched bis-MPA polyester-32-hydroxyl, generation 3 (ALH-32-OH)

o Carboxylic acid-functionalized model compound

¢ Dicyclohexylcarbodiimide (DCC) or other suitable carbodiimide coupling agent
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4-Dimethylaminopyridine (DMAP) as a catalyst
Anhydrous N,N-Dimethylformamide (DMF) as a solvent
Dialysis membrane for purification

NMR spectrometer and/or UV-Vis spectrophotometer for characterization

Procedure:

Dissolution: Dissolve a known amount of ALH-32-OH in anhydrous DMF in a round-bottom
flask under an inert atmosphere (e.g., nitrogen or argon).

Addition of Reagents: To the stirred solution, add the carboxylic acid-functionalized model
compound, DCC, and a catalytic amount of DMAP. The molar ratio of these reagents relative
to the hydroxyl groups of ALH-32-OH should be optimized based on the desired degree of
functionalization.

Reaction: Allow the reaction to proceed at room temperature for 24-48 hours with continuous
stirring.

Work-up:
o Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

o Precipitate the functionalized polymer by adding the filtrate to a non-solvent (e.g., diethyl
ether).

o Collect the precipitate by centrifugation or filtration.
Purification:

o Redissolve the crude product in a suitable solvent (e.g., DMF or water, depending on the
properties of the functionalized polymer).

o Purify the product by dialysis against an appropriate solvent to remove unreacted starting
materials and residual catalyst.
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o Lyophilize the purified solution to obtain the final product as a solid.

e Characterization:

o Confirm the successful conjugation and determine the degree of substitution using *H
NMR spectroscopy by integrating the characteristic peaks of the polymer backbone and
the attached model compound.

o If the model compound is chromophoric, use UV-Vis spectrophotometry to quantify the
amount of conjugated compound.

This protocol provides a general framework, and specific reaction conditions may need to be
optimized depending on the nature of the model compound and the desired outcome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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